N-(3-(dimethylamino)propyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-1-isopropyl-1H-pyrazole-5-carboxamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-propan-2-ylpyrazole-3-carboxamide;hydrochloride
• InChI: InChI=1S/C21H29N5O2S.ClH/c1-6-28-16-8-9-17-19(14-16)29-21(23-17)25(13-7-12-24(4)5)20(27)18-10-11-22-26(18)15(2)3;/h8-11,14-15H,6-7,12-13H2,1-5H3;1H
• InChI Key: XVFJSYJTLAENCF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC=NN3C(C)C.Cl
• Molecular Formula: C21H30ClN5O2S
• Molecular Weight: 452.0 g/mol
• CAS No.: 1351647-04-5

Description

N-(3-(dimethylamino)propyl)-N-(6-ethoxybenzo[d]thiazol-2-yl)-1-isopropyl-1H-pyrazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H30ClN5O2S and its molecular weight is 452.01. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• Synthesis of Carboxamide Derivatives : Carboxamide derivatives of benzo[b][1,6]naphthyridines, synthesized through reactions involving dimethylaminomethylene compounds, were explored for their cytotoxic activity against various cancer cell lines, demonstrating the potential for developing cancer therapeutics (Deady et al., 2003).
• Antibacterial Agents : Novel analogs bearing benzothiazolyl and pyrazolone moieties were synthesized and showed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, highlighting the potential for new antibiotic development (Palkar et al., 2017).

Biological Activities

• Antitumor Agents : Novel synthetic routes led to compounds with potential antitumor activities, as demonstrated by their inhibitory effects on the growth of various bacteria and potential applications in cancer treatment (Zaki et al., 2016).
• Corrosion Inhibitors : Benzothiazole derivatives were investigated for their corrosion inhibiting properties against steel, revealing how chemical compounds can be applied in industrial and environmental protection contexts (Hu et al., 2016).

Pharmaceutical Applications

• Antipsychotic Agents : 1,3-Dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols were synthesized and evaluated for their potential as antipsychotic agents, showing activity in behavioral animal tests without interacting with dopamine receptors, indicating a novel approach to antipsychotic drug development (Wise et al., 1987).